Cas no 2172018-62-9 (4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole)

• Product Name: 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole
• CAS No: 2172018-62-9
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 6205487
• PubChem ID: 165590983
• Update Time: 2025-07-22

4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole
• EN300-1613820
• 4-bromo-1-[2-(oxan-4-yl)ethyl]-1H-imidazole
• 2172018-62-9

• Inchi： 1S/C10H15BrN2O/c11-10-7-13(8-12-10)4-1-9-2-5-14-6-3-9/h7-9H,1-6H2
• InChI Key： GQUUJADJWDNEHV-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCC1CCOCC1

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole

Introduction to 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole (CAS No. 2172018-62-9)

4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172018-62-9, features a brominated imidazole core linked to an ethyl chain that is further substituted with an oxane ring. Such structural motifs are of particular interest for their potential applications in drug design, particularly in the development of novel therapeutic agents targeting various biological pathways.

The brominated imidazole moiety is a key pharmacophore in many contemporary drug candidates. Imidazole derivatives are well-documented for their role in modulating biological processes, including enzyme inhibition and receptor binding. The presence of a bromine atom at the 4-position of the imidazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This reactivity allows for further functionalization, enabling the creation of more complex molecules with tailored biological activities.

The ethyl chain extending from the imidazole core introduces a degree of lipophilicity, which can influence membrane permeability and metabolic stability. This feature is particularly important in drug development, as it can affect how a compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism. The oxane ring, a five-membered ether-like structure, adds another layer of complexity to the molecule. Oxane derivatives are known for their stability and ability to mimic certain biological functionalities, making them useful in designing molecules that can interact with biological targets in specific ways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole in addressing unmet medical needs. The compound's structural features make it a promising candidate for further exploration in various therapeutic areas. For instance, studies have suggested that imidazole derivatives may have applications in antiviral and anticancer therapies due to their ability to interfere with critical enzymatic pathways involved in viral replication and tumor growth.

In particular, the bromine substituent on the imidazole ring has been exploited in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and other complex molecular architectures. These reactions are widely used in synthesizing small-molecule inhibitors for target proteins. The ethoxyethyl side chain provides a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the lead compounds.

The oxan-4-yl group introduces steric and electronic modifications that can influence binding affinity and selectivity. This substitution pattern has been explored in the design of kinase inhibitors, where precise spatial orientation around the active site is crucial for efficacy. By incorporating such structural elements, researchers aim to develop molecules that not only exhibit high potency but also minimal off-target effects.

Current research trends indicate that 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole could serve as a valuable building block for next-generation therapeutics. For example, its scaffold has been investigated in the context of developing treatments for neurological disorders, where modulation of neurotransmitter receptors is often required. The compound's ability to cross the blood-brain barrier, facilitated by its lipophilic nature, makes it an attractive candidate for central nervous system (CNS) drug discovery.

Additionally, the growing interest in imino ethers—a class of compounds that combine imidazole and ether functionalities—has positioned derivatives like 4-bromo-1-2-(oxan-4-yl)ethyl-1H-imidazole at the forefront of innovation. These molecules have shown promise in preclinical studies as modulators of protein-protein interactions (PPIs), which are increasingly recognized as key targets for therapeutic intervention. The bromine atom on the imidazole ring further enhances their utility as probes or scaffolds for developing small-molecule PPI inhibitors.

The synthesis of 4-bromo-1-2-(oxan-4-ylyl)ethyl-lH-imidazole involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the bromine atom, followed by etherification to attach the oxane ring. The ethyl chain is often incorporated through alkylation reactions, which can be performed under various conditions depending on substrate reactivity and desired regioselectivity.

The compound's chemical stability under standard conditions makes it suitable for long-term storage and handling in research laboratories. However, care must be taken during purification and handling to prevent degradation due to exposure to moisture or light-sensitive environments. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its identity and purity.

In conclusion, 4-bromo-l -2-(oxan - 4 - yl ) ethyl - l H - im id azole (CAS No . 2172018 -62 -9 ) represents an exciting opportunity for medicinal chemists seeking novel scaffolds for drug discovery . Its unique structural features , including th e brominated im idaz ol e core , th e flexible eth yl chain, an d th e stabilizing ox ane r ing, offer s multiple avenues f or functionalization an d optimization . With ongoing research into its pharmacological properties , this compoun d is poised t o contribute significantly t o th e development o f next-generation therapeu tic agents .